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Reagent

Introduction
Ammonium hydroxide (NH₄OH), known more systematically as an aqueous solution of

ammonia or aqua ammonia, is a cornerstone reagent in modern chemistry.[1][2] Its history is

not the story of a single compound's isolation but rather a journey of evolving chemical

understanding, from the initial discovery of a pungent gas to the nuanced comprehension of

chemical equilibrium in solution. The very name "ammonium hydroxide" is a relic of early acid-

base theories, as the molecular species NH₄OH is not isolable and exists in negligible amounts

in solution.[3][4][5] The solution consists primarily of dissolved ammonia (NH₃) in water, with a

small fraction existing as ammonium (NH₄⁺) and hydroxide (OH⁻) ions, which impart its

characteristic basicity.[1][4] This guide provides a technical overview for researchers and drug

development professionals on the discovery of its gaseous precursor, the elucidation of its

chemical nature, and its establishment as an indispensable laboratory reagent.

The Discovery of "Alkaline Air" (Ammonia)
The story of ammonium hydroxide begins with the isolation of its constituent solute, ammonia

gas. The English chemist and natural philosopher Joseph Priestley is credited with the first

isolation and characterization of this gas in 1773.[6][7] Operating under the phlogiston theory,

Priestley referred to the gas as "alkaline air" due to its basic properties and gaseous nature.[6]

[7] His success stemmed from his ingenious development of the pneumatic trough, which he
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modified to use mercury instead of water as the collection liquid.[7] This adaptation was crucial,

as it allowed him to isolate gases that are highly soluble in water, such as ammonia.[7]

Experimental Protocol: Priestley's Isolation of "Alkaline
Air" (1773)
Joseph Priestley's method involved the reaction of 'sal ammoniac' (ammonium chloride) with

'spirit of salt' (a crude form of hydrochloric acid) or other acidic substances, followed by heating.

Reactants:

Sal Ammoniac (Ammonium Chloride, NH₄Cl)

Spirit of Salt (Hydrochloric Acid, HCl) or slaked lime (calcium hydroxide).

Apparatus:

A glass flask or retort for heating the reactants.

A delivery tube.

A pneumatic trough filled with mercury (not water).

Gas collection jars.

Procedure:

The solid reactants were placed in the flask.

Upon gentle heating, a gas was evolved.

This gas was directed via the delivery tube into the pneumatic trough.

The gas displaced the mercury in an inverted collection jar, allowing for the capture of the

water-soluble "alkaline air."

Priestley then subjected the collected gas to various tests, noting its pungent odor, its

alkaline nature (turning litmus paper red), and its high solubility in water.
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Diagram 1: Workflow of Priestley's isolation of "Alkaline Air".

From "Air" to Compound: Elucidating the
Composition
While Priestley isolated the gas, it was the French chemist Claude-Louis Berthollet who, in

1785, determined its elemental composition.[8][9][10] Through a series of experiments

involving the decomposition of the gas by electric sparks, Berthollet demonstrated that "alkaline

air" was not an element but a compound composed of nitrogen and hydrogen.[11] This was a

critical step in moving from the descriptive term "alkaline air" to the chemical name ammonia.

Berthollet's work also delved into the nature of chemical reactions and equilibria, concepts that

are fundamental to understanding the behavior of ammonia in water.[8][12]

Diagram 2: The historical evolution of understanding aqueous ammonia.

The Ammonia-Water System and the "Ammonium
Hydroxide" Construct
The term "ammonium hydroxide" arose from the influential theory of electrolytic dissociation

proposed by Svante Arrhenius in the 1880s.[5] The Arrhenius definition required a base to be a

compound that dissociates in water to produce hydroxide (OH⁻) ions.[5] To explain the basicity

of aqueous ammonia, the existence of the molecular species NH₄OH was postulated, which

would then dissociate into NH₄⁺ and OH⁻.[5]

However, ammonium hydroxide has never been isolated as a pure substance.[1][3] Modern

understanding, based on the Brønsted-Lowry theory of acids and bases, describes the system

as a chemical equilibrium.[5] When ammonia gas dissolves in water, it acts as a Brønsted-

Lowry base, accepting a proton (H⁺) from a water molecule, which acts as an acid. This proton

transfer results in the formation of ammonium and hydroxide ions.[13]

NH₃ + H₂O ⇌ NH₄⁺ + OH⁻

The equilibrium lies far to the left; in a 1 M ammonia solution, only about 0.42% of the ammonia

is converted to the ammonium ion.[13] This equilibrium is the true source of the solution's

basicity and reactivity as a reagent.
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Diagram 3: The chemical equilibrium of ammonia in water.

Properties and Preparation
Historically, ammonia was obtained by the dry distillation of nitrogenous vegetable and animal

products.[14] The modern preparation of ammonium hydroxide is straightforward: anhydrous

ammonia gas, produced predominantly via the Haber-Bosch process, is dissolved in purified

water.[15][16][17] This is an exothermic process that is typically done under controlled

temperature conditions.[17] Commercial grades are often sold by Baumé specific gravity scale,

with 26° Baumé corresponding to about 29.4% ammonia by weight.[15]

Table 1: Physical and Chemical Properties of
Ammonium Hydroxide Solutions
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Property Value Concentration/Conditions

Molar Mass 35.05 g/mol (as NH₄OH)[3][13]

Appearance Colorless liquid All concentrations[3][18]

Odor Strong, pungent, suffocating All concentrations[18]

Density 0.91 g/cm³ 25% w/w solution[13]

0.88 g/cm³
35% w/w solution (saturated at

15.6 °C)[2][13]

Melting Point -57.5 °C 25% solution[3]

Boiling Point ~38 °C 25% solution[3]

Solubility in Water Miscible [1]

pH ~11.6 1.0 N solution[18]

~11.1 0.1 N solution[18]

Dissociation Constant (Kb) 1.774 x 10⁻⁵ at 25 °C[19]

Historical Use as a Reagent
Soon after its characterization, aqueous ammonia became a vital reagent in analytical

chemistry. Its properties as a weak base and a complexing agent made it invaluable for the

separation and identification of metal ions.

As a Weak Base: It is used to precipitate insoluble metal hydroxides (e.g., Fe(OH)₃, Al(OH)₃)

from a solution containing a mixture of cations. Because it is a weak base, its hydroxide

concentration can be controlled by the addition of ammonium chloride (a common ion effect),

allowing for the selective precipitation of certain hydroxides while others remain in solution.

As a Complexing Agent: Aqueous ammonia forms distinctively colored soluble complex ions

with certain transition metals. A classic example is the reaction with copper(II) ions, where an

initial pale blue precipitate of copper(II) hydroxide dissolves in excess ammonia to form the

deep blue tetraamminecopper(II) complex ion, [Cu(NH₃)₄]²⁺.[2][20] This reaction serves as a

sensitive test for the presence of Cu²⁺ ions.
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Experimental Protocol: Test for Copper(II) Ions
Objective: To qualitatively identify the presence of copper(II) ions in a sample solution.

Reagents:

Test solution (e.g., aqueous copper(II) sulfate, CuSO₄).

Ammonium hydroxide solution (e.g., 2 M).

Procedure:

Place approximately 2 mL of the test solution into a test tube.

Add the ammonium hydroxide solution dropwise, shaking after each addition.

Observation 1: A pale blue precipitate of copper(II) hydroxide, Cu(OH)₂, forms.

Cu²⁺(aq) + 2OH⁻(aq) → Cu(OH)₂(s)

Continue adding excess ammonium hydroxide solution.

Observation 2: The precipitate dissolves, and the solution turns a deep, intense blue color.

Cu(OH)₂(s) + 4NH₃(aq) → [Cu(NH₃)₄]²⁺(aq) + 2OH⁻(aq)

The formation of this deep blue solution is a positive test for copper(II).

Conclusion
The history of ammonium hydroxide is a microcosm of the development of chemistry itself. It

tracks the progression from empirical observation (Priestley's "alkaline air") to fundamental

compositional analysis (Berthollet), and through the evolution of major chemical theories

(Arrhenius to Brønsted-Lowry). While the name "ammonium hydroxide" persists, particularly in

commercial contexts, the modern scientist understands it not as a discrete molecule but as the

dynamic and reactive equilibrium of ammonia in water. This understanding is critical for its

continued and precise application in research, analysis, and development, cementing its status

as a fundamental reagent born from over two centuries of chemical inquiry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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